![molecular formula C17H14N2O2S B2560410 4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide CAS No. 391218-92-1](/img/structure/B2560410.png)
4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound belongs to the class of benzothiazole derivatives, which have been shown to exhibit diverse biological activities.
Scientific Research Applications
Antitumor Activity
One of the primary applications of 4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide derivatives is in antitumor research. A study highlighted the synthesis of 2-(4-acylaminophenyl)benzothiazoles and investigated the role of acetylation in the antitumor activities of the parent amines. These compounds demonstrated potent and selective antitumor activity against various cancer cell lines, including breast, ovarian, colon, and renal cell lines. The research suggested that metabolism, particularly N-acetylation, plays a central role in their mode of action, indicating a potential novel mechanism for antitumor effects (Chua et al., 1999).
Synthesis and Evaluation of Anticancer Agents
Another study focused on designing and synthesizing N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, starting from 2-(4-methylphenyl)acetic acid. These compounds were evaluated for their anticancer activity against four cancer cell lines. The findings indicated that most of the synthesized compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).
Antimicrobial and Antifungal Applications
The synthesized derivatives of this compound have also been investigated for their antimicrobial and antifungal activities. One study synthesized a series of sulphonamide derivatives with the benzothiazole nucleus and evaluated their in vitro activity against bacterial and fungal strains. The test compounds showed significant antibacterial, antifungal, and antimycobacterial activity, highlighting their potential as antimicrobial agents (Bhusari et al., 2008).
Mechanism of Action
Target of Action
Benzothiazole derivatives, a class to which this compound belongs, have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to the inhibition of the aforementioned enzymes . This inhibition disrupts the normal functioning of the bacterial cell, leading to its death.
Biochemical Pathways
The inhibition of the enzymes mentioned above would disrupt several biochemical pathways in the bacterial cell, including dna replication, protein synthesis, and cell wall synthesis .
Result of Action
The inhibition of the aforementioned enzymes would disrupt the normal functioning of the bacterial cell, leading to its death .
Biochemical Analysis
Biochemical Properties
The role of 4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide in biochemical reactions is not fully understood yet. Benzothiazole derivatives have been found to exhibit inhibitory activities against M. tuberculosis . This suggests that this compound may interact with enzymes, proteins, and other biomolecules involved in the life cycle of this bacterium .
Cellular Effects
Given the anti-tubercular activity of similar compounds, it is possible that this compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
4-acetyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c1-10-4-3-5-14-15(10)18-17(22-14)19-16(21)13-8-6-12(7-9-13)11(2)20/h3-9H,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBBJQZKSWRASQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.